Cas no 1806354-33-5 (3,4-Dibromo-2-fluorobenzylamine)

• Product Name: 3,4-Dibromo-2-fluorobenzylamine
• CAS No: 1806354-33-5
• MF: C₇H₆Br₂FN
• MW: 282.935643672943
• CID: 4707659
• Update Time: 2025-10-30

3,4-Dibromo-2-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-2-fluorobenzylamine

• Inchi： 1S/C7H6Br2FN/c8-5-2-1-4(3-11)7(10)6(5)9/h1-2H,3,11H2
• InChI Key： RQPVRTBBRNQQLE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)CN)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 26

Additional information on 3,4-Dibromo-2-fluorobenzylamine

Comprehensive Overview of 3,4-Dibromo-2-fluorobenzylamine (CAS No. 1806354-33-5)

3,4-Dibromo-2-fluorobenzylamine (CAS No. 1806354-33-5) is a halogenated aromatic amine with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and fluorine substitutions, is increasingly sought after for its unique reactivity and potential in drug discovery. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing new therapeutics.

The molecular structure of 3,4-Dibromo-2-fluorobenzylamine features a benzylamine core with dibromo and fluoro functional groups at the 3,4 and 2 positions, respectively. This arrangement enhances its electrophilic properties, making it a versatile intermediate in organic synthesis. Recent studies highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are critical for constructing complex molecules.

In the context of current research trends, 3,4-Dibromo-2-fluorobenzylamine aligns with the growing demand for fluorinated compounds in medicinal chemistry. Fluorination is a key strategy to improve the bioavailability and metabolic stability of drug candidates. This compound’s fluorobenzylamine moiety is particularly valuable for designing kinase inhibitors and GPCR-targeted drugs, addressing unmet medical needs in oncology and neurology.

Another area of interest is the compound’s potential in agrochemical innovation. The bromine substitutions in 3,4-Dibromo-2-fluorobenzylamine contribute to its pesticidal and herbicidal properties, making it a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are exploring halogenated analogs like this for their efficacy and environmental compatibility.

From a synthetic perspective, CAS No. 1806354-33-5 is often discussed in forums and publications focusing on regioselective bromination and amine protection strategies. These topics are frequently searched by chemists optimizing multi-step syntheses. The compound’s stability under various conditions also makes it a reliable choice for high-throughput screening and combinatorial chemistry.

In summary, 3,4-Dibromo-2-fluorobenzylamine (CAS No. 1806354-33-5) is a multifaceted compound with broad applications in drug development and agrochemical research. Its unique halogenated structure and reactivity profile position it as a valuable tool for scientists tackling challenges in precision medicine and sustainable chemistry. As the demand for innovative chemical entities grows, this compound is poised to play a pivotal role in advancing both fields.